Cas no 1177344-72-7 (1-[(3,5-dimethylphenyl)methyl]-2-Piperazinone)

• Product Name: 1-[(3,5-dimethylphenyl)methyl]-2-Piperazinone
• CAS No: 1177344-72-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1100687
• PubChem ID: 26248931
• Update Time: 2025-04-20

1-[(3,5-dimethylphenyl)methyl]-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethylphenyl)methyl]-2-Piperazinone
• AKOS011593965
• 1-(3,5-dimethylbenzyl)piperazin-2-one
• 1177344-72-7
• 1-[(3,5-dimethylphenyl)methyl]piperazin-2-one

• MDL： MFCD08669781
• Inchi： 1S/C13H18N2O/c1-10-5-11(2)7-12(6-10)9-15-4-3-14-8-13(15)16/h5-7,14H,3-4,8-9H2,1-2H3
• InChI Key： HMCLXFSYZUIAPP-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų